What is the chemical structure of propyl 6-chloropyridazine-3-carboxylate
What is the chemical structure of propyl 6-chloropyridazine-3-carboxylate
An in-depth technical analysis and methodological guide on the structural properties, synthesis, and application of propyl 6-chloropyridazine-3-carboxylate in medicinal chemistry.
Executive Summary
In modern drug discovery, the pyridazine (1,2-diazine) nucleus has emerged as a privileged scaffold, offering superior aqueous solubility, reduced lipophilicity, and enhanced metabolic stability compared to traditional phenyl or pyridine rings. Propyl 6-chloropyridazine-3-carboxylate (CAS: 98490-71-2) serves as a highly versatile, bifunctional building block [1]. By featuring an electrophilic C6-position primed for nucleophilic aromatic substitution ( SNAr ) or transition-metal-catalyzed cross-coupling, alongside a C3-propyl ester that can be orthogonally hydrolyzed or converted into amides, this molecule enables the rapid synthesis of complex, diverse chemical libraries.
This whitepaper provides a comprehensive architectural breakdown, mechanistic synthesis protocols, and reactivity profiling for researchers utilizing this intermediate in active pharmaceutical ingredient (API) development.
Chemical Structure and Molecular Architecture
The molecular architecture of propyl 6-chloropyridazine-3-carboxylate is defined by a highly electron-deficient aromatic system. The two adjacent nitrogen atoms in the pyridazine ring exert a strong inductive and resonance-withdrawing effect. This electron deficiency is further exacerbated by the C3 carbonyl group and the C6 chlorine atom.
Consequently, the lowest unoccupied molecular orbital (LUMO) of the ring is significantly lowered, making the C6 carbon exceptionally susceptible to nucleophilic attack. The propyl ester provides enhanced lipophilicity and organic solubility compared to its methyl or ethyl counterparts, which is often advantageous during complex multi-step purification processes.
Table 1: Chemical Identifiers and Physicochemical Properties
| Property | Value |
| IUPAC Name | propyl 6-chloropyridazine-3-carboxylate |
| CAS Registry Number | 98490-71-2 [1] |
| Molecular Formula | C8H9ClN2O2 |
| Molecular Weight | 200.62 g/mol |
| SMILES | O=C(OCCC)c1ccc(Cl)nn1 |
| InChI Key | TYWAMYLZKSDDKD-UHFFFAOYSA-N [1] |
| Appearance | White to pale yellow crystalline solid |
Mechanistic Synthesis Workflow
The synthesis of propyl 6-chloropyridazine-3-carboxylate is typically achieved via a two-step sequence starting from the commercially available 3-chloro-6-methylpyridazine. As an application scientist, it is critical to understand that the success of this workflow relies entirely on controlling the oxidation state of the intermediate and manipulating the thermodynamics of the esterification.
Synthetic workflow from 3-chloro-6-methylpyridazine to the target propyl ester.
Protocol 1: Oxidation to 6-Chloropyridazine-3-carboxylic acid
Objective: Selectively oxidize the C6-methyl group to a carboxylic acid without degrading the diazine core [2].
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Reagent Preparation: Charge a round-bottom flask with concentrated H2SO4 (7.0 volumes relative to starting material).
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Substrate Addition: Slowly add 3-chloro-6-methylpyridazine (1.0 equiv) under continuous stirring.
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Causality: The sulfuric acid acts as both the solvent and a critical protecting agent. It protonates the pyridazine nitrogens, rendering the ring highly electron-deficient and shielding it from oxidative cleavage by the incoming chromic acid.
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Oxidant Addition: Cool the vessel using an ice-water bath. Add powdered potassium dichromate ( K2Cr2O7 , 1.2 equiv) in small portions over 40 minutes, strictly maintaining the internal temperature below 65°C[3].
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Causality: Exothermic generation of chromic acid must be controlled. Thermal runaway will lead to over-oxidation and ring fragmentation.
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Reaction Maturation: Heat the mixture to 50°C for 3-4 hours.
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Self-Validation System: The reaction mixture will transition from a bright orange ( Cr6+ ) to a deep, viscous green ( Cr3+ ), visually indicating oxidant consumption. LC-MS analysis of a water-quenched aliquot must show the disappearance of the starting mass (m/z 129/131) and the emergence of the product (m/z 159/161 [M+H]+ ) [2].
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Workup: Pour the mixture over crushed ice and extract repeatedly with ethyl acetate. Dry the organic layer over Na2SO4 and concentrate to yield the intermediate acid.
Protocol 2: Esterification to Propyl 6-chloropyridazine-3-carboxylate
Objective: Convert the unreactive, electron-poor carboxylic acid into the target propyl ester.
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Activation: Suspend 6-chloropyridazine-3-carboxylic acid (1.0 equiv) in anhydrous n-propanol (10 volumes).
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Catalysis: Dropwise add thionyl chloride ( SOCl2 , 1.5 equiv) at 0°C under an inert atmosphere.
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Causality: Direct Fischer esterification of deactivated heterocyclic acids is thermodynamically unfavorable. SOCl2 transiently generates the highly reactive acyl chloride intermediate, which is immediately trapped by the bulk n-propanol solvent, driving the reaction irreversibly to completion.
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Reflux: Heat the mixture to reflux (approx. 97°C) for 2 hours.
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Self-Validation System: The evolution of SO2 and HCl gases will cease upon completion of the acyl chloride formation. Thin-Layer Chromatography (TLC) using Hexane:EtOAc (3:1) will show a distinct non-polar shift from the baseline-retained carboxylic acid to a high- Rf spot corresponding to the ester.
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Isolation: Concentrate the mixture under reduced pressure, neutralize with saturated aqueous NaHCO3 , and extract with dichloromethane. Purify via silica gel chromatography if necessary.
Orthogonal Reactivity & Downstream Applications
The strategic value of propyl 6-chloropyridazine-3-carboxylate lies in its orthogonal reactivity. The C6-chloride and the C3-ester can be manipulated independently, allowing researchers to build complex pharmacophores systematically.
Orthogonal reactivity profile of the pyridazine scaffold at the C3 and C6 positions.
Key Synthetic Pathways:
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SNAr at C6: Due to the electron-withdrawing nature of the heterocycle, the C6-chloride is highly labile. Treating the ester with primary/secondary amines or alkoxides in the presence of a mild base (e.g., DIPEA) at elevated temperatures (often under microwave irradiation) yields 6-amino or 6-alkoxy pyridazine derivatives.
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Transition Metal Cross-Coupling: The C6-chloride is an excellent electrophile for palladium-catalyzed Suzuki-Miyaura couplings with arylboronic acids, or Sonogashira couplings with terminal alkynes, enabling the extension of the carbon framework.
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C3 Ester Manipulation: Post-C6 functionalization, the propyl ester can be cleanly hydrolyzed to the corresponding acid using LiOH in THF/H2O [4]. The resulting acid can then be coupled with complex amines using standard peptide coupling reagents (e.g., HATU, EDC/HOBt) to form final drug candidates.
